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Compound of Interest

Compound Name: Lipid 29d

Cat. No.: B15548349

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available data and generalized

protocols for assessing the solubility and stability of Lipid 29d, a novel ionizable lipid utilized in

the formulation of lipid nanoparticles (LNPs) for mRNA delivery.

Introduction to Lipid 29d
Lipid 29d is an unsaturated ionizable cationic lipid that has demonstrated significant potential

in the delivery of mRNA in vivo.[1] Its chemical structure and properties are detailed in the table

below.
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Property Value

Chemical Name

N-(3-(dimethylamino)propyl)-2-((9Z,12Z)-

octadeca-9,12-dienamido)-6-((9Z,12Z)-

octadeca-9,12-dienoyl)-4,5,6,7-

tetrahydrothieno[2,3-c]pyridine-3-carboxamide

Molecular Formula C49H82N4O3S

Molecular Weight 807.28 g/mol [2][3]

Appearance Colorless oil[2]

Purity ≥95%[1]

CAS Number 2921586-67-4[3]

Solubility of Lipid 29d
The solubility of Lipid 29d is a critical parameter for its handling, formulation, and the overall

performance of the resulting lipid nanoparticles. Currently, detailed quantitative solubility data in

a wide range of solvents and temperatures is not extensively published. However, qualitative

and semi-quantitative information is available from various suppliers.

Summary of Solubility Data
Solvent Solubility Concentration Notes

Dichloromethane

(DCM)
Soluble Not specified

Qualitative data from

supplier.[2]

Chloroform Soluble Not specified
Qualitative data from

supplier.[2]

Methanol (MeOH) Soluble Not specified
Qualitative data from

supplier.[2]

Ethanol (EtOH) Sparingly Soluble 1-10 mg/mL[1]
Semi-quantitative data

from supplier.
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Generalized Experimental Protocol for Determining
Solubility
The following is a generalized protocol for determining the solubility of an ionizable lipid like

Lipid 29d. This protocol can be adapted based on the specific solvent and analytical

equipment available.

Objective: To determine the saturation solubility of Lipid 29d in various organic solvents at

different temperatures.

Materials:

Lipid 29d

Selected solvents (e.g., Ethanol, Methanol, Dichloromethane, Chloroform, Dimethyl

sulfoxide)

Analytical balance

Vortex mixer

Thermostatically controlled shaker or incubator

Centrifuge

High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV,

ELSD, or MS)

Volumetric flasks and pipettes

Procedure:

Preparation of Stock Solution: Prepare a stock solution of Lipid 29d in a solvent in which it is

freely soluble (e.g., Dichloromethane) for the preparation of calibration standards.

Equilibrium Solubility Determination: a. Add an excess amount of Lipid 29d to a known

volume of the test solvent in a series of vials. b. Tightly cap the vials and place them in a

thermostatically controlled shaker set to the desired temperature (e.g., 25°C, 37°C). c. Shake
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the vials for a predetermined period (e.g., 24, 48, or 72 hours) to ensure equilibrium is

reached. d. After equilibration, centrifuge the vials at a high speed to pellet the undissolved

lipid. e. Carefully collect an aliquot of the supernatant.

Sample Analysis: a. Dilute the supernatant with a suitable solvent to a concentration within

the linear range of the analytical method. b. Analyze the diluted samples using a validated

HPLC method to determine the concentration of Lipid 29d.

Data Analysis: a. Construct a calibration curve using the prepared standards. b. From the

calibration curve, determine the concentration of Lipid 29d in the diluted supernatant. c.

Calculate the saturation solubility in the original solvent, taking into account the dilution

factor.
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Caption: Experimental Workflow for Solubility Determination.

Stability of Lipid 29d
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The chemical stability of Lipid 29d is crucial for its storage, the shelf-life of lipid nanoparticle

formulations, and its in vivo performance. As an unsaturated lipid, it is potentially susceptible to

degradation through oxidation and hydrolysis.

Summary of Stability Data
Condition Stability Notes

Storage Temperature ≥ 1 year at -20°C[1]
Recommended storage

condition from supplier.

Short-term Shipping
Stable for a few weeks at

ambient temperature.

Information from supplier

regarding shipping conditions.

[3]

Long-term Storage

Dry, dark, and at 0-4°C for

short term (days to weeks) or

-20°C for long term (months to

years).[3]

General storage

recommendations.

Potential Degradation Pathways
Given the structure of Lipid 29d, which contains unsaturated fatty acid chains and ester-like

amide bonds, the following degradation pathways are plausible:

Oxidation: The double bonds in the linoleoyl chains are susceptible to oxidation, which can

be initiated by exposure to light, heat, or the presence of metal ions. This can lead to the

formation of peroxides, aldehydes, and other degradation products.

Hydrolysis: The amide bonds could be susceptible to hydrolysis, particularly at extreme pH

values and elevated temperatures, leading to the cleavage of the fatty acid chains from the

thiophene core.

Generalized Experimental Protocol for Stability
Assessment
This protocol is based on the principles outlined in the ICH Q1A (R2) guidelines for stability

testing of new drug substances.
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Objective: To evaluate the stability of Lipid 29d under various stress conditions to identify

potential degradation products and determine its shelf-life.

Materials:

Lipid 29d

Forced degradation reagents: Hydrochloric acid (for acid hydrolysis), Sodium hydroxide (for

base hydrolysis), Hydrogen peroxide (for oxidation)

Photostability chamber

Temperature and humidity-controlled stability chambers

HPLC system with a stability-indicating method (a method that can separate the intact lipid

from its degradation products)

Mass spectrometer (MS) for identification of degradation products

Procedure:

Forced Degradation Studies:

Acid Hydrolysis: Dissolve Lipid 29d in a suitable solvent and add a solution of

hydrochloric acid. Heat the mixture for a defined period.

Base Hydrolysis: Dissolve Lipid 29d in a suitable solvent and add a solution of sodium

hydroxide. Keep at room temperature or heat for a defined period.

Oxidation: Dissolve Lipid 29d in a suitable solvent and add a solution of hydrogen

peroxide. Keep at room temperature for a defined period.

Thermal Stress: Store solid Lipid 29d at an elevated temperature (e.g., 60°C).

Photostability: Expose solid Lipid 29d to light in a photostability chamber according to ICH

Q1B guidelines.

Formal Stability Studies:
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Store samples of Lipid 29d under long-term (e.g., 25°C/60% RH or 5°C) and accelerated

(e.g., 40°C/75% RH) storage conditions as per ICH guidelines.

Sample Analysis:

At specified time points, withdraw samples from the stress and formal stability studies.

Analyze the samples using a validated stability-indicating HPLC method to quantify the

amount of remaining Lipid 29d and detect any degradation products.

Use LC-MS to identify the structure of the major degradation products.

Data Analysis:

Plot the concentration of Lipid 29d versus time for each storage condition.

Determine the degradation rate and identify the conditions under which the lipid is most

stable.
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Caption: Workflow for Stability Assessment of Lipid 29d.

Conclusion
This technical guide summarizes the currently available information on the solubility and

stability of Lipid 29d. While qualitative and semi-quantitative data provide a good starting point

for its use in research and development, further detailed quantitative studies are necessary to

fully characterize its physicochemical properties. The generalized protocols provided herein

offer a framework for conducting such studies, which will be invaluable for the formulation of

stable and effective mRNA-based therapeutics. Researchers and drug development

professionals are encouraged to perform their own specific solubility and stability assessments

tailored to their unique formulation and storage conditions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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Contact our Ph.D. Support Team for a compatibility check
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